Cas no 13242-55-2 (1,6-Anhydro-β-D-glucopyranose 2,3,4-Triacetate)

• Product Name: 1,6-Anhydro-β-D-glucopyranose 2,3,4-Triacetate
• CAS No: 13242-55-2
• MF: C₁₂H₁₆O₈
• MW: 288.250644683838
• MDL: MFCD00063247
• CID: 152110
• PubChem ID: 2734142
• Update Time: 2025-04-19

1,6-Anhydro-β-D-glucopyranose 2,3,4-Triacetate Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranose, 1,6-anhydro-,2,3,4-triacetate
• 1,6-Anhydro-Beta-D-Glucose-2,3,4-Tri-O-Acetate
• 1,6-Anhydro-β-D-glucopyranose 2,3,4-Triacetate
• 1,6-ANHYDRO-Β-D-GLUCOPYRANOSE 2,3,4-TRIACETATE,WHITE SOLID
• 1,6-ANHYDRO-β-D-GLUCOSE-2,3,4-TRI-O-ACETATE
• NSC 25284
• Triacetyllevoglucosan
• LEVOGLUCOSAN TRIACETATE
• 1,6-ANHYDROGLUCOSE TRIACETATE
• 1,6-Anhydro-B-D-glucose triacetate
• 1,6-ANHYDRO-BETA-D-GLUCOSE TRIACETATE
• 1,6-Anhydro-b-d-glucopyranose triacetate
• 1,6-Anhydro-β-D-glucopyranose triacetate
• 1,6-Anhydro-β-D-glucose 2,3,4-triacetate
• 1,6-anhydro-B-D-glucose 2,3,4-*triacetate
• Triacetyl d-galactosan(1,5).beta.(1,3)
• [(1R,2R,3S,4R,5R)-3,4-diacetyloxy-6,8-dioxabicyclo[3.2.1]octan-2-yl] acetate
• NS00051822
• 1,6-anhydro-2,3,4-tri-O-acetyl-beta-d-glucopyranose
• (1R,2R,3S,4R,5R)-6,8-Dioxabicyclo[3.2.1]octane-2,3,4-triyl triacetate
• DTXSID301233970
• 2,3,4-Tri-O-acetyl-1,6-anhydro-b-d-glucopyranose
• AKOS004903165
• 13242-55-2
• CCG-239689
• HMS1526B13
• Maybridge4_001795
• 1,6-Anhydro-beta-D-glucopyranose 2,3,4-triacetate
• METHYLHESPERIDINE
• CS-0132403
• SCHEMBL2454869
• NCGC00177250-01
• beta-D-Glucopyranose, 1,6-anhydro-, 2,3,4-triacetate
• GEO-04689
• b-D-Glucopyranose,1,6-anhydro-,2,3,4-triacetate
• E81592
• BAKQMOSGYGQJOJ-RMPHRYRLSA-N
• MFCD00063247
• (1R,2R,3S,4R,5R)-3,4-BIS(ACETYLOXY)-6,8-DIOXABICYCLO[3.2.1]OCTAN-2-YL ACETATE
• I(2)-D-Glucopyranose, 1,6-anhydro-, 2,3,4-triacetate

• MDL： MFCD00063247
• Inchi： 1S/C12H16O8/c1-5(13)17-9-8-4-16-12(20-8)11(19-7(3)15)10(9)18-6(2)14/h8-12H,4H2,1-3H3/t8-,9-,10+,11-,12-/m1/s1
• InChI Key： BAKQMOSGYGQJOJ-RMPHRYRLSA-N
• SMILES： O1[C@@H]2[C@@H]([C@H]([C@@H]([C@H]1CO2)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 288.08500
• Monoisotopic Mass: 288.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 97.4

Experimental Properties

• Color/Form: Not available
• Density: 1.3270 (rough estimate)
• Melting Point: 111-112 °C
• Boiling Point: 350.49°C (rough estimate)
• Flash Point: 147.3 °C
• Refractive Index: 1.5800 (estimate)
• PSA: 97.36000
• LogP: -0.46340
• Solubility: Not available

1,6-Anhydro-β-D-glucopyranose 2,3,4-Triacetate Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S24/25; S36; S26
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R20/21/22
• Storage Condition：-20°C Freezer